Cas no 155219-09-3 (2-methyl-3-(morpholin-4-yl)propanehydrazide)

2-methyl-3-(morpholin-4-yl)propanehydrazide structure
155219-09-3 structure
Product Name:2-methyl-3-(morpholin-4-yl)propanehydrazide
CAS No:155219-09-3
MF:C8H17N3O2
MW:187.239481687546
MDL:MFCD06345728
CID:890747
PubChem ID:3842631
Update Time:2025-04-19

2-methyl-3-(morpholin-4-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-morpholinopropanehydrazide
    • 2-Methyl-3-morpholin-4-ylpropanohydrazide
    • 2-methyl-3-morpholino-propionohydrazide
    • 2-methyl-3-morpholin-4-ylpropanehydrazide
    • 2-methyl-3-morpholin-4-yl-propanehydrazide
    • 2-methyl-3-morpholin-4-ylpropanohydrazide(SALTDATA: FREE)
    • 2-methyl-3-(morpholin-4-yl)propanehydrazide
    • CS-0307982
    • EN300-10347
    • Z57008878
    • ALBB-006689
    • MFCD06345728
    • AKOS016345456
    • SCHEMBL17730414
    • G23334
    • 155219-09-3
    • DTXSID80397182
    • STK504065
    • LS-02379
    • AKOS000265332
    • MDL: MFCD06345728
    • Inchi: 1S/C8H17N3O2/c1-7(8(12)10-9)6-11-2-4-13-5-3-11/h7H,2-6,9H2,1H3,(H,10,12)
    • InChI Key: MNFUQKDADQKWNS-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CC(C(NN)=O)C

Computed Properties

  • Exact Mass: 187.132076794g/mol
  • Monoisotopic Mass: 187.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 67.6Ų

2-methyl-3-(morpholin-4-yl)propanehydrazide Security Information

  • HazardClass:IRRITANT

2-methyl-3-(morpholin-4-yl)propanehydrazide Pricemore >>

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